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Compound of Interest

Compound Name:
(s)-2-Amino-2-(4-fluoro-3-

nitrophenyl)ethan-1-ol

Cat. No.: B13604843

Get Quote

Executive Summary
Chiral fluoro-nitrophenyl amino alcohols represent a specialized class of pharmacophores that

bridge the structural gap between classic broad-spectrum antibiotics (phenicols) and modern,

resistance-evading therapeutics. Their core structure—characterized by a vicinal amino alcohol

motif, a nitro-aromatic ring, and strategic fluorine substitution—serves as a privileged scaffold

in medicinal chemistry.

This guide provides a technical deep-dive into their biological profile, focusing on their primary

application as 50S ribosomal inhibitors (antibiotics) and their emerging utility as chiral building

blocks for kinase inhibitors. The critical insight for researchers is the "Fluorine Effect": the

substitution of a hydroxyl group with fluorine (or addition of fluorine to the ring) significantly

alters pKa, lipophilicity, and metabolic stability, often overcoming bacterial resistance

mechanisms that deactivate non-fluorinated analogs (e.g., Chloramphenicol).

Part 1: Structural Rationale & Pharmacophore Logic
The Phenicol Scaffold
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The biological activity of this class is anchored in the 1-phenyl-2-amino-1,3-propanediol

skeleton. The stereochemistry is non-negotiable; biological activity is almost exclusively

restricted to the (1R, 2R) or D-(-)-threo configuration.

Nitro Group (

): Provides essential electronic withdrawal, enhancing the hydrogen-bond donor capability of
the benzylic hydroxyl group.

Chiral Amino Alcohol Core: Mimics the transition state of peptide bond formation, allowing

high-affinity binding to the peptidyl transferase center of bacteria.

Fluorine Substitution:

Ring Fluorination: Increases metabolic stability against ring oxidation.

Side-chain Fluorination (C-3): The defining feature of Florfenicol. Replacing the C-3

hydroxyl with fluorine prevents O-acetylation by bacterial enzymes (Chloramphenicol

Acetyltransferase - CAT), the primary mechanism of resistance against Chloramphenicol.

Structure-Activity Relationship (SAR) Visualization
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Figure 1: SAR logic detailing how specific structural modifications contribute to the biological

efficacy and resistance evasion of fluoro-nitrophenyl amino alcohols.

Part 2: Biological Activity Spectrum[1]
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Antimicrobial Activity (Primary Indication)
These compounds function as bacteriostatic agents. They bind reversibly to the 50S ribosomal

subunit, specifically at the peptidyl transferase center, inhibiting peptide bond formation.

Key Performance Indicators (KPIs):

Spectrum: Broad-spectrum (Gram-positive and Gram-negative).

Potency: Higher activity against Salmonella typhi, Haemophilus influenzae, and E. coli

compared to non-fluorinated analogs.

Resistance Profile: The fluorine atom at C-3 renders the molecule immune to

Chloramphenicol Acetyltransferase (CAT), which normally acetylates the hydroxyl group at

that position to deactivate the drug.

Comparative Activity Table (MIC Data - Representative):
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Organism Strain Type

Chlorampheni
col (Non-
Fluoro) MIC
(µg/mL)

Florfenicol
(Fluoro-
Analog) MIC
(µg/mL)

Activity Insight

E. coli Wild Type 4.0 - 8.0 2.0 - 4.0

Fluorine

enhances

lipophilicity/penet

ration.

E. coli CAT+ (Resistant) > 64.0 4.0 - 8.0

Critical: Fluorine

prevents

enzymatic

inactivation.

S. aureus MSSA 4.0 - 8.0 2.0 - 4.0

Comparable

potency in

sensitive strains.

P. multocida Veterinary Isolate 1.0 - 2.0 0.25 - 0.5

High efficacy in

respiratory

pathogens.

Anticancer & Kinase Inhibition (Emerging)
Recent research utilizes the chiral amino alcohol motif as a scaffold for kinase inhibitors. The

electron-deficient nitro-fluoro ring system can engage in pi-stacking interactions within the ATP-

binding pocket of kinases.

Mechanism: Competitive inhibition of ATP binding.

Target: Specific tyrosine kinases involved in cell proliferation.

Part 3: Experimental Protocols
Protocol A: Enantioselective Synthesis & Purification
Rationale: Biological activity is stereospecific. Racemic mixtures often show 50% reduced

potency or off-target toxicity.
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Workflow:

Starting Material: 4-Fluoro-3-nitrobenzaldehyde (or related acetophenones).

Asymmetric Aldol/Henry Reaction: Use a chiral copper(II)-ligand complex (e.g., Cu-Box) to

catalyze the addition of nitroalkane to the aldehyde.

Standard: 5 mol% Cu(OAc)2, 5.5 mol% Chiral Ligand, THF, -20°C.

Reduction: Selective reduction of the nitro/ketone group to the amino alcohol using

/ Pd-C or hydride reagents (e.g.,

) while maintaining stereochemistry.

Chiral Resolution (Validation):

Method: HPLC using a Chiralcel OD-H column.

Mobile Phase: Hexane/Isopropanol (90:10).

Detection: UV at 254 nm.

Acceptance Criteria: Enantiomeric Excess (ee) > 98%.

Protocol B: Antimicrobial Susceptibility Testing (MIC)
Standard: CLSI M07-A10 Guidelines.

Preparation: Dissolve the fluorinated amino alcohol in DMSO (fluorine increases lipophilicity,

making aqueous solubility lower than non-fluorinated analogs). Dilute to a stock of 1280

µg/mL.

Media: Cation-adjusted Mueller-Hinton Broth (CAMHB).

Inoculum: Adjust bacterial suspension to

CFU/mL.

Assay:
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Dispense 100 µL broth into 96-well plates.

Perform serial 2-fold dilutions of the compound.

Add 100 µL inoculum to each well.

Control 1: Growth control (bacteria + solvent only).

Control 2: Sterility control (broth only).

Control 3: Reference drug (Florfenicol standard).

Incubation: 16–20 hours at 35°C ± 2°C.

Readout: The MIC is the lowest concentration with no visible growth.
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Click to download full resolution via product page

Figure 2: Mechanism of action showing ribosomal binding and the crucial role of fluorine in

blocking enzymatic resistance.

Part 4: Future Outlook & Challenges
Solubility: The primary challenge with fluorinated amino alcohols is reduced aqueous

solubility compared to their hydroxylated counterparts. Formulation strategies (e.g.,

cyclodextrin complexation) are often required for IV administration.

Toxicity: While the nitro group is essential for potency, it carries a risk of bone marrow

suppression (dose-dependent anemia). Next-generation designs aim to replace the nitro

group with bioisosteres (e.g., methylsulfonyl) while retaining the chiral fluoro-amino alcohol

core.

Synthetic Scalability: Producing the (1R, 2R) enantiomer at multi-kilogram scale remains

cost-intensive. Biocatalytic routes (transaminases) are currently being optimized to replace

heavy-metal catalysts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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